Cas no 101439-04-7 ((1z)-1-benzylidene-3-oxo-2-benzofuran-5,6-dicarboxylic Acid)

• Product Name: (1z)-1-benzylidene-3-oxo-2-benzofuran-5,6-dicarboxylic Acid
• CAS No: 101439-04-7
• MF: C₁₇H₁₀O₆
• MW: 310.257705211639
• CID: 1129112
• PubChem ID: 24205745
• Update Time: 2025-04-20

(1z)-1-benzylidene-3-oxo-2-benzofuran-5,6-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (1z)-1-benzylidene-3-oxo-2-benzofuran-5,6-dicarboxylic Acid
• NSC736559
• Benzal-phthalid-dicarbonsaeure-(5.6)
• 1-benzylidene-3-oxo-1,6-dicarboxyl ic acid
• NSC736559; Benzal-phthalid-dicarbonsaeure-(5.6); 1-benzylidene-3-oxo-1,6-dicarboxyl ic acid;
• NSC-736559
• (1Z)-1-Benzylidene-3-oxo-1,3-dihydro-2-benzofuran-5,6-dicarboxylic acid
• DTXSID30639842
• 101439-04-7

• Inchi： 1S/C17H10O6/c18-15(19)11-7-10-13(8-12(11)16(20)21)17(22)23-14(10)6-9-4-2-1-3-5-9/h1-8H,(H,18,19)(H,20,21)/b14-6-
• InChI Key： UBMMBMIQFFOWPQ-NSIKDUERSA-N
• SMILES： O1C(C2C=C(C(=O)O)C(C(=O)O)=CC=2/C/1=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 310.0477
• Monoisotopic Mass: 310.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.9
• LogP: 2.75150